![molecular formula C21H21NO7 B1508579 (2R,3R)-2,3-Dihydroxy-4-{[(R)-(2-hydroxynaphthalen-1-yl)(phenyl)methyl]amino}-4-oxobutanoic acid CAS No. 219897-36-6](/img/structure/B1508579.png)
(2R,3R)-2,3-Dihydroxy-4-{[(R)-(2-hydroxynaphthalen-1-yl)(phenyl)methyl]amino}-4-oxobutanoic acid
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Overview
Description
This compound is a complex organic molecule with multiple functional groups. It contains two hydroxyl groups (OH), an amino group (NH2), a carboxylic acid group (COOH), and a ketone group (C=O). The (2R,3R) notation indicates the configuration of the chiral centers in the molecule, which are the carbon atoms bonded to four different groups .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the configuration of its chiral centers. The presence of multiple functional groups would likely result in a complex three-dimensional structure .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For example, the hydroxyl groups could potentially engage in hydrogen bonding or deprotonation reactions. The amino group could act as a nucleophile in substitution reactions, and the carboxylic acid group could undergo reactions such as esterification .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups like hydroxyl, amino, and carboxylic acid could increase its solubility in water .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
219897-36-6 |
---|---|
Molecular Formula |
C21H21NO7 |
Molecular Weight |
399.4 g/mol |
IUPAC Name |
1-[(R)-amino(phenyl)methyl]naphthalen-2-ol;(2R,3R)-2,3-dihydroxybutanedioic acid |
InChI |
InChI=1S/C17H15NO.C4H6O6/c18-17(13-7-2-1-3-8-13)16-14-9-5-4-6-12(14)10-11-15(16)19;5-1(3(7)8)2(6)4(9)10/h1-11,17,19H,18H2;1-2,5-6H,(H,7,8)(H,9,10)/t17-;1-,2-/m11/s1 |
InChI Key |
SFGQEHBXKVZEEH-MYNXEKQJSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H](C2=C(C=CC3=CC=CC=C32)O)N.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
SMILES |
C1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)C(C(C(=O)O)O)O |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)N.C(C(C(=O)O)O)(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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